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Compound of Interest
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methyl-, (R)-

cat. No.: B1278866

Compound Name:

In-Depth Technical Guide to (R)-2-amino-3-
methyl-3-butenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-2-amino-3-methyl-3-butenoic acid, also known as (R)-dehydrovaline, is a non-proteinogenic
a,B-unsaturated amino acid. Its structural features, including a chiral center and a reactive
double bond, make it a molecule of significant interest in the fields of medicinal chemistry and
drug development. This technical guide provides a comprehensive overview of the
physicochemical properties, synthesis, and analytical methods for (R)-2-amino-3-methyl-3-
butenoic acid, along with insights into its potential biological activities.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in research and drug development. The following tables summarize the key
known and predicted properties of (R)-2-amino-3-methyl-3-butenoic acid.

Table 1: General and Computed Physicochemical Properties
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Property Value Source
Molecular Formula CsHsNO2 PubChem[1]
Molecular Weight 115.13 g/mol PubChem[1]
Exact Mass 115.063328530 Da PubChem[1]
CAS Number 60103-01-7 ChemShuttle
XLogP3 (Predicted) 0.8 PubChem[1]
Topological Polar Surface Area  63.3 A2 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

Count 2 PubChem
Rotatable Bond Count 2 PubChem

Table 2: Predicted Physical Properties of (R)-2-amino-3-methyl-3-butenoic acid hydrochloride

Property Value Source

Boiling Point 255.2 +28.0 °C ChemicalBook

Density 1.100 + 0.06 g/cm3 ChemicalBook

Note: Experimental data for properties such as melting point, specific boiling point, solubility,
and pKa of the free amino acid are not readily available in the cited literature. The data for the
hydrochloride salt are predicted values.

Synthesis and Experimental Protocols

The asymmetric synthesis of a,3-dehydroamino acids is a challenging yet crucial aspect of their
utilization. While a specific, detailed experimental protocol for the synthesis of (R)-2-amino-3-
methyl-3-butenoic acid was not found in the immediate search, a general strategy often
involves the dehydration of 3-hydroxy-a-amino acid precursors.
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General Synthetic Approach: Dehydration of a 3-
hydroxy-a-amino acid derivative

A common method for the synthesis of dehydroamino acids involves the elimination of a water
molecule from a B-hydroxy amino acid derivative.

Click to download full resolution via product page

Caption: A logical workflow for developing a chiral HPLC method.

Biological Activity and Signaling Pathways

a,B-Dehydroamino acids are found in a variety of naturally occurring peptides that exhibit a
range of biological activities, including antibiotic, antifungal, and antitumor effects. [2]The a,3-
double bond in these molecules can act as a Michael acceptor, making them potential covalent
inhibitors of enzymes.

A related compound, dehydroalanine, has been shown to be a potent inhibitor of peptide
epimerase, an enzyme involved in the post-translational modification of peptides in some
organisms. [3]This inhibition is proposed to occur through the dehydroalanine unit mimicking
the planar geometry of a carbanionic intermediate in the enzymatic reaction. [3] While the
specific biological targets of (R)-2-amino-3-methyl-3-butenoic acid are not yet fully elucidated,
its structural similarity to other bioactive dehydroamino acids suggests it may also function as
an enzyme inhibitor. A plausible mechanism of action could involve the covalent modification of
a nucleophilic residue in the active site of a target enzyme.

Proposed Mechanism of Covalent Enzyme Inhibition
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Proposed Enzyme Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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